Cas no 256348-47-7 (10H-1,2,5-OXADIAZOLO[3,4-A]CARBAZOLE)

10H-1,2,5-OXADIAZOLO[3,4-A]CARBAZOLE structure
256348-47-7 structure
Product name:10H-1,2,5-OXADIAZOLO[3,4-A]CARBAZOLE
CAS No:256348-47-7
MF:C12H7N3O
MW:209.20300
CID:246864
PubChem ID:2737100

10H-1,2,5-OXADIAZOLO[3,4-A]CARBAZOLE Chemical and Physical Properties

Names and Identifiers

    • 10H-1,2,5-OXADIAZOLO[3,4-A]CARBAZOLE
    • 3H-[1,2,5]oxadiazolo[3,4-a]carbazole
    • AC1MC6S1
    • BTB14394
    • CBDivE_013696
    • CCG-45907
    • CTK1A0499
    • MolPort-001-757-097
    • Oprea1_078230
    • 256348-47-7
    • 10H-[1,2,5]oxadiazolo[3,4-a]carbazole
    • DTXSID50371833
    • SR-01000635644-1
    • BRD-K55415280-001-01-8
    • Inchi: InChI=1S/C12H7N3O/c1-2-4-9-7(3-1)8-5-6-10-12(11(8)13-9)15-16-14-10/h1-6,14H
    • InChI Key: VRHNMXUUNKLEMG-UHFFFAOYSA-N
    • SMILES: C1C=CC2=C(C3=CC=C4NON=C4C3=N2)C=1

Computed Properties

  • Exact Mass: 209.05900
  • Monoisotopic Mass: 209.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 46Ų

Experimental Properties

  • Melting Point: 245-247
  • PSA: 54.71000
  • LogP: 2.85730

10H-1,2,5-OXADIAZOLO[3,4-A]CARBAZOLE Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

Recommend Articles

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jincang Pharmaceutical (Shanghai) Co., LTD.